Cas no 2141049-21-8 (2-hydroxy-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid)

• Product Name: 2-hydroxy-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid
• CAS No: 2141049-21-8
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 6358747
• PubChem ID: 165503186
• Update Time: 2025-08-02

2-hydroxy-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid
• EN300-1451831
• 2141049-21-8

• Inchi： 1S/C7H9NO3S/c1-4-2-5(12-8-4)3-6(9)7(10)11/h2,6,9H,3H2,1H3,(H,10,11)
• InChI Key： CTSCNIGVHXVOIW-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)CC(C(=O)O)O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-hydroxy-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid

2-Hydroxy-3-(3-Methyl-1,2-Thiazol-5-Yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2141049-21-8, known as 2-hydroxy-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development. The thiazole ring in this molecule is a key structural feature that contributes to its unique properties and reactivity.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that thiazole derivatives can exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 2-hydroxy-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid may have potential applications in the treatment of chronic inflammatory diseases and oxidative stress-related disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole ring. One common approach is the condensation of an aldehyde or ketone with an amine and a sulfur source, followed by cyclization to form the thiazole structure. The introduction of the hydroxyl and carboxylic acid groups is achieved through subsequent functional group transformations. This synthesis pathway has been optimized in recent years, with researchers focusing on improving yield and reducing reaction time.

One of the most intriguing aspects of 2-hydroxy-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid is its ability to act as a chelating agent. This property arises from the presence of both hydroxyl and carboxylic acid groups, which can coordinate with metal ions such as calcium and magnesium. Studies published in *Inorganic Chemistry* have shown that this chelating ability can enhance the bioavailability of metal ions in biological systems, making it a promising candidate for use in dietary supplements or nutraceuticals.

In addition to its chelating properties, this compound has also been investigated for its potential as a building block in drug design. Its structure allows for easy modification at various positions on the thiazole ring, enabling researchers to explore a wide range of substituents and their effects on biological activity. For example, substituting the methyl group on the thiazole ring with other alkyl or aryl groups has been shown to significantly alter the compound's pharmacokinetic profile.

The pharmacological evaluation of 2-hydroxy-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid has revealed several interesting findings. Preclinical studies conducted in animal models have demonstrated its efficacy as an anti-inflammatory agent, with results comparable to those of nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, its ability to modulate cellular signaling pathways involved in inflammation suggests that it may have fewer side effects than traditional NSAIDs.

Another area of active research is the exploration of this compound's role in neuroprotection. Recent studies have shown that thiazole derivatives can inhibit neuroinflammation and protect against oxidative stress-induced neuronal damage. These findings have led to investigations into its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

From a structural perspective, 2-hydroxy-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid exhibits a unique balance between hydrophilicity and lipophilicity due to the presence of both polar (hydroxyl and carboxylic acid) and non-polar (thiazole ring) groups. This balance is crucial for determining its solubility properties, which are essential for its bioavailability and pharmacokinetics.

The latest advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding interactions with various protein targets, including enzymes involved in inflammation and oxidative stress pathways. Such computational approaches are invaluable for guiding further optimization of this compound's structure to enhance its therapeutic potential.

In conclusion, 2-hydroxy-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid is a versatile molecule with a wide range of potential applications in medicine and beyond. Its unique structure, combined with recent advances in synthetic methodologies and pharmacological evaluations, positions it as a promising candidate for future drug development efforts.